Cas no 723743-20-2 (4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide)

• Product Name: 4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide
• CAS No: 723743-20-2
• MF: C₁₃H₁₃ClN₂O₄S
• MW: 328.771321058273
• CID: 6398087
• PubChem ID: 850030
• Update Time: 2025-10-28

4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide
• SR-01000364344
• 723743-20-2
• MLS-0092011.0001
• BDBM50299529
• AKOS000600707
• 4-chloro-2,5-dimethoxy-N-(3-pyridinyl)benzenesulfonamide
• Z57705210
• 4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzenesulfonamide
• EN300-26868009
• AP-263/42234284
• SR-01000364344-1
• CHEMBL579010
• cid_850030
• 4-chloro-2,5-dimethoxy-N-pyridin-3-ylbenzenesulfonamide

• Inchi： 1S/C13H13ClN2O4S/c1-19-11-7-13(12(20-2)6-10(11)14)21(17,18)16-9-4-3-5-15-8-9/h3-8,16H,1-2H3
• InChI Key： OTFKFIWLDAHEKF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NC1=CC=CN=C1)C1=C(OC)C=C(Cl)C(OC)=C1

Computed Properties

• Exact Mass: 328.0284558g/mol
• Monoisotopic Mass: 328.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide

Comprehensive Overview of 4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide (CAS No. 723743-20-2)

4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide (CAS No. 723743-20-2) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloro-dimethoxybenzene core with a pyridinyl sulfonamide moiety, making it a subject of interest for drug discovery and material science applications.

The compound's chemical properties include moderate solubility in polar organic solvents and stability under standard laboratory conditions. Researchers have explored its potential as a kinase inhibitor scaffold, particularly in studies targeting metabolic disorders and inflammatory pathways. Recent publications highlight its role in developing selective enzyme modulators, aligning with current trends in precision medicine approaches.

In the context of green chemistry developments, 723743-20-2 has been investigated for its environmental profile. Analytical studies demonstrate favorable biodegradation characteristics compared to traditional sulfonamide compounds, addressing growing concerns about persistent organic pollutants in pharmaceutical research.

The synthetic methodology for 4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide typically involves a multi-step process starting from commercially available 2,5-dimethoxybenzenesulfonyl chloride. Recent optimizations have improved yields to >75% while reducing hazardous byproducts, reflecting industry shifts toward sustainable synthesis practices.

Market analysis indicates growing demand for 723743-20-2 among contract research organizations and academic laboratories. The compound's price stability and consistent purity (>98% by HPLC) make it attractive for high-throughput screening applications. Suppliers report increased inquiries from researchers working on neurodegenerative disease targets and antibiotic adjuvants.

From a regulatory perspective, 4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide is not currently listed on major controlled substance inventories. However, researchers should consult local regulations regarding laboratory safety protocols when handling this material, particularly concerning proper personal protective equipment requirements.

Emerging applications include its use as a fluorescence quencher in biochemical assays and as a building block for metal-organic frameworks (MOFs). These developments align with current scientific interest in multifunctional materials and sensor technologies.

The compound's structure-activity relationship (SAR) has been extensively studied, with particular attention to the electronic effects of the chloro and methoxy substituents. Computational chemistry studies suggest potential for selective protein binding, making it valuable for fragment-based drug design approaches.

Storage recommendations for 723743-20-2 include protection from moisture at temperatures between 2-8°C in amber glass containers. Stability studies indicate >24 months shelf life under these conditions, important for long-term research projects.

Recent patent filings reveal innovative uses of 4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide in photodynamic therapy applications and as a component in advanced battery electrolytes, demonstrating its versatility across multiple technological fields.

Analytical characterization typically employs LC-MS and NMR spectroscopy, with the compound showing distinctive fragmentation patterns and proton environments that facilitate quality control. These features support its growing adoption in cheminformatics databases.

The global market for sulfonamide derivatives like 723743-20-2 is projected to grow at 6.2% CAGR through 2028, driven by pharmaceutical R&D investments. Regional analysis shows particular demand growth in Asia-Pacific research hubs developing next-generation therapeutics.

Environmental fate studies of 4-chloro-2,5-dimethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide indicate rapid photodegradation in aqueous media (t1/2 < 48h under simulated sunlight), addressing concerns about aquatic ecotoxicity that affect many traditional sulfonamides.

Future research directions may explore its potential in covalent inhibitor design and bioconjugation chemistry, areas receiving increased attention in drug development circles. The compound's balanced lipophilicity profile (logP ~2.3) makes it particularly suitable for these applications.